N-[(1-methanesulfonyl-4-methoxypiperidin-4-yl)methyl]-1-(3-methylphenyl)methanesulfonamide

• IUPAC Name: N-[(4-methoxy-1-methylsulfonylpiperidin-4-yl)methyl]-1-(3-methylphenyl)methanesulfonamide
• InChI: InChI=1S/C16H26N2O5S2/c1-14-5-4-6-15(11-14)12-25(21,22)17-13-16(23-2)7-9-18(10-8-16)24(3,19)20/h4-6,11,17H,7-10,12-13H2,1-3H3
• InChI Key: CSVHIKXMLFDDHR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CS(=O)(=O)NCC2(CCN(CC2)S(=O)(=O)C)OC
• Molecular Formula: C16H26N2O5S2
• Molecular Weight: 390.5 g/mol
• CAS No.: 2415628-73-6

Description

N-[(1-methanesulfonyl-4-methoxypiperidin-4-yl)methyl]-1-(3-methylphenyl)methanesulfonamide is a useful research compound. Its molecular formula is C16H26N2O5S2 and its molecular weight is 390.51. The purity is usually 95%.
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Scientific Research Applications

Structural Analysis and Chemical Properties

• N-[(1-methanesulfonyl-4-methoxypiperidin-4-yl)methyl]-1-(3-methylphenyl)methanesulfonamide and its derivatives have been extensively studied for their structural properties using X-ray powder diffraction, revealing detailed insights into their molecular geometries and intermolecular interactions. The analysis of the Hirshfeld surfaces and 2D fingerprint plots of these compounds emphasizes the importance of hydrogen bonds, C–H⋯O, C–H⋯N hydrogen bonds, and C–H⋯π interactions in their structural assembly (Dey et al., 2015).
• Detailed structural analysis of related compounds provides insights into the orientation of various functional groups and their potential availability to receptor molecules during biological interactions. For instance, studies of the N—H and C=O bond orientations in N-methanesulfonanilides offer valuable information on the molecule's conformation and how it may influence its interaction with biological systems (Gowda et al., 2007).

Molecular Conformation and Chemical Reactivity

• Quantum chemical investigations using Density Functional Theory (DFT) have been employed to study the molecular conformation, NMR chemical shifts, and vibrational transitions of methanesulfonamide derivatives. These studies are crucial in understanding the electronic structure and reactivity of these compounds (Karabacak et al., 2010).

Applications in Organic Synthesis

• This compound and its derivatives find applications in organic synthesis, serving as key intermediates or reagents in the synthesis of complex organic molecules. For instance, they are used in the synthesis of bicyclic sultams and are involved in the conversion of hindered carboxylic acids to N-methoxy-N-methyl (Weinreb) amides, highlighting their versatility in synthetic organic chemistry (Rassadin et al., 2009), (Woo et al., 2004).

Self-assembly and Supramolecular Chemistry

• Research on related sulfonamide compounds demonstrates their ability to form self-assemblies and three-dimensional structures, which is significant in the field of supramolecular chemistry. These studies reveal how molecular interactions and binding modes contribute to the formation of complex molecular architectures (Shankar et al., 2011).